Cas no 2229017-79-0 (1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one
• CAS No: 2229017-79-0
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 6496391
• PubChem ID: 165587340
• Update Time: 2025-11-04

1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one
• 1-[1-(5-nitrothiophen-2-yl)cyclopropyl]ethan-1-one
• 2229017-79-0
• EN300-1813383

• Inchi： 1S/C9H9NO3S/c1-6(11)9(4-5-9)7-2-3-8(14-7)10(12)13/h2-3H,4-5H2,1H3
• InChI Key： TZNVJDCGTDWLNB-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1(C(C)=O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.03031432g/mol
• Monoisotopic Mass: 211.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.1Ų

Additional information on 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one

Research Briefing on 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one (CAS: 2229017-79-0)

1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one (CAS: 2229017-79-0) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and nitrothiophene moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer research. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one, emphasizing its efficient production through multi-step organic reactions. The compound's structural features, particularly the nitrothiophene group, are believed to contribute to its bioactivity by interacting with specific cellular targets. Researchers have employed computational modeling and X-ray crystallography to elucidate its molecular interactions, revealing a high affinity for certain enzymes involved in inflammatory pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological processes. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a well-known target in anti-inflammatory therapy. Additionally, preliminary data suggest that 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one may exhibit selective cytotoxicity against cancer cell lines, making it a candidate for further investigation in oncology research. These findings are supported by recent publications in high-impact journals, which underscore the compound's potential as a lead molecule for drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its therapeutic index while minimizing off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-1-(5-nitrothiophen-2-yl)cyclopropylethan-1-one represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and demonstrated bioactivity position it as a promising candidate for further development. Future studies will likely explore its mechanism of action in greater detail and assess its potential in combination therapies. This briefing underscores the importance of continued investment in innovative small molecule research to address unmet medical needs.